Cas no 25759-76-6 (Butanoic acid,4-[[(phenylamino)thioxomethyl]amino]-)

• Product Name: Butanoic acid,4-[[(phenylamino)thioxomethyl]amino]-
• CAS No: 25759-76-6
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 277579
• PubChem ID: 2872037
• Update Time: 2025-04-19

Butanoic acid,4-[[(phenylamino)thioxomethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[(phenylamino)thioxomethyl]amino]-
• 4-(phenylcarbamothioylamino)butanoic acid
• γ-Phenylthioureidobutyric acid
• BUTYRIC ACID, 4-(3-PHENYL-2-THIOUREIDO)-
• Butanoic acid, 4-(((phenylamino)thioxomethyl)amino)- (9CI)
• AKOS000509719
• SR-01000221569-1
• 25759-76-6
• gamma-Phenylthioureidobutyric acid
• 4-[(anilinocarbonothioyl)amino]butanoic acid
• 4-(3-Phenyl-2-thioureido)butyric acid
• 4-[(anilinocarbothioyl)amino]butanoic acid
• BRN 2118584
• SCHEMBL11672644
• DTXSID00180432
• SR-01000221569
• Butanoic acid, 4-(((phenylamino)thioxomethyl)amino)-
• SR-01000221569-2
• 4-(((Phenylamino)thioxomethyl)amino)butanoic acid

• Inchi： 1S/C11H14N2O2S/c14-10(15)7-4-8-12-11(16)13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,14,15)(H2,12,13,16)
• InChI Key： HIYGZSRCXXKCOZ-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCC(=O)O

Computed Properties

• Exact Mass: 238.07772
• Monoisotopic Mass: 238.077598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.4

Experimental Properties

• Density: 1.299
• Boiling Point: 416.1°Cat760mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.649
• PSA: 61.36